molecular formula C20H20BrN5O2 B2412829 2-(2-bromophenyl)-N-(1-(5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)pyrrolidin-3-yl)acetamide CAS No. 1396864-18-8

2-(2-bromophenyl)-N-(1-(5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)pyrrolidin-3-yl)acetamide

Cat. No. B2412829
M. Wt: 442.317
InChI Key: FLKPLSGZQJZPQG-UHFFFAOYSA-N
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Description

2-(2-bromophenyl)-N-(1-(5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)pyrrolidin-3-yl)acetamide is a useful research compound. Its molecular formula is C20H20BrN5O2 and its molecular weight is 442.317. The purity is usually 95%.
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Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for the compound '2-(2-bromophenyl)-N-(1-(5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)pyrrolidin-3-yl)acetamide' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 2-bromoacetophenone, which is then reacted with N-(1-(5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)pyrrolidin-3-yl)acetamide to form the second intermediate. The final product is then obtained by coupling the second intermediate with 2-bromophenyl magnesium bromide.

Starting Materials
2-bromoacetophenone, N-(1-(5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)pyrrolidin-3-yl)acetamide, 2-bromophenyl magnesium bromide

Reaction
Step 1: Synthesis of 2-bromoacetophenone by reacting acetophenone with bromine in the presence of a Lewis acid catalyst., Step 2: Synthesis of the second intermediate by reacting 2-bromoacetophenone with N-(1-(5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)pyrrolidin-3-yl)acetamide in the presence of a base catalyst., Step 3: Synthesis of 2-bromophenyl magnesium bromide by reacting magnesium with 2-bromophenyl bromide in the presence of an ether solvent., Step 4: Coupling of the second intermediate with 2-bromophenyl magnesium bromide in the presence of a palladium catalyst to form the final product.

properties

IUPAC Name

2-(2-bromophenyl)-N-[1-[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]pyrrolidin-3-yl]acetamide
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InChI

InChI=1S/C20H20BrN5O2/c1-13-23-20(28-25-13)15-6-7-18(22-11-15)26-9-8-16(12-26)24-19(27)10-14-4-2-3-5-17(14)21/h2-7,11,16H,8-10,12H2,1H3,(H,24,27)
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InChI Key

FLKPLSGZQJZPQG-UHFFFAOYSA-N
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Canonical SMILES

CC1=NOC(=N1)C2=CN=C(C=C2)N3CCC(C3)NC(=O)CC4=CC=CC=C4Br
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Molecular Formula

C20H20BrN5O2
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Molecular Weight

442.3 g/mol
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Product Name

2-(2-bromophenyl)-N-(1-(5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)pyrrolidin-3-yl)acetamide

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